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Compound of Interest

1-(2-Chloroethyl)pyrrolidine
Compound Name:
hydrochloride

Cat. No.: B143515

An In-depth Technical Guide to the Physical Properties of N-(2-Chloroethyl)pyrrolidine
Hydrochloride

This technical guide provides a comprehensive overview of the core physical and chemical
properties of N-(2-Chloroethyl)pyrrolidine hydrochloride. It is intended for researchers,
scientists, and professionals in drug development who utilize this compound as a chemical
intermediate. This document details its physical characteristics, experimental protocols for its
synthesis and purification, and its role as a building block in the synthesis of pharmaceutical
compounds.

Physical and Chemical Properties

N-(2-Chloroethyl)pyrrolidine hydrochloride is a white to off-white crystalline solid.[1][2] It is
hygroscopic and should be stored in a cool, dry place under an inert atmosphere.[1][2][3][4]
The compound is soluble in water.[1][3][5]

A summary of its key physical and chemical properties is presented in the table below.
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CAS Number 7250-67-1 [1][6]1[7118]

Molecular Formula CeH13CI2N [11[71[8]

Molecular Weight 170.08 g/mol [11051[7]
White to off-white or beige

Appearance , [1][2][5][8]
crystalline powder/crystals

Melting Point 165-175 °C [1][4]18]

Boiling Point 237 °C (lit.) [1][2][9]

N Soluble in water; Slightly

Solubility _ [L1[21[31[5]
soluble in chloroform

Density 0.4 g/cm3 (at 20°C) [1][2119]

Vapor Pressure

1.64 hPa (at 25°C)

[1](21(€]

Hygroscopicity

Hygroscopic

[11(2](31[4]

Experimental Protocols

Detailed methodologies for the synthesis and purification of N-(2-Chloroethyl)pyrrolidine

hydrochloride are provided below. These protocols are based on established laboratory

procedures.

Synthesis of N-(2-Chloroethyl)pyrrolidine Hydrochloride

A common method for the synthesis of N-(2-Chloroethyl)pyrrolidine hydrochloride involves the

reaction of pyrrolidine with 2-chloroethanol, followed by treatment with thionyl chloride.[1][2][5]

Materials:

¢ Pyrrolidine (Tetrahydropyrrole)

e 2-Chloroethanol

e Toluene
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e Thionyl chloride

¢ Reaction flask

o Reflux condenser

e Dropping funnel

e Heating mantle

e |ce bath

Rotary evaporator

Procedure:

To a reaction flask, add 165 mL (2 mol) of pyrrolidine, 67 mL (1 mol) of 2-chloroethanol, and
200 mL of toluene.[2]

» Heat the mixture to reflux and maintain for 3 hours.[2]

 After the reaction is complete, cool the mixture to room temperature, which should result in
the precipitation of a solid.[2]

« |solate the solid product via filtration and wash the filter cake with 20 mL of toluene.[2]

o Control the temperature of the filtrate at approximately 75 °C and slowly add 200 mL of
thionyl chloride dropwise.[2][5]

 After the addition is complete, continue to reflux the reaction mixture for 2 hours.[2][5]

o Cool the mixture to room temperature and concentrate it to dryness under reduced pressure
using a rotary evaporator.[2][5]

The resulting residue is the crude N-(2-Chloroethyl)pyrrolidine hydrochloride.[2]

Purification by Recrystallization
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The crude product from the synthesis can be purified by recrystallization to obtain a white solid
product.[1][2][5]

Materials:

e Crude N-(2-Chloroethyl)pyrrolidine hydrochloride

e Anhydrous ethanol (or isopropanol/di-isopropyl ether)

» Activated charcoal (optional)

o Erlenmeyer flask

e Hot plate

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

Transfer the crude residue to an Erlenmeyer flask.[2]

e Add a minimal amount of hot anhydrous ethanol to dissolve the solid.[2]

o |f the solution is colored, a small amount of activated charcoal can be added to decolorize it.

e Heat the solution gently to ensure all the solid is dissolved.

 Filter the hot solution to remove any insoluble impurities (and charcoal if used).

 Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to
induce crystallization.

o Collect the white crystalline product by vacuum filtration using a Buchner funnel.[1][2]

e Wash the crystals with a small amount of cold anhydrous ethanol.
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e Dry the purified crystals under vacuum. A reported yield for a similar procedure is 105 g
(62.3%) with a melting point of 198-203 °C.[1][5] An alternative recrystallization solvent
system is isopropanol/di-isopropyl ether.[1][2]

Applications and Logical Relationships

N-(2-Chloroethyl)pyrrolidine hydrochloride serves as a crucial intermediate in the synthesis of
various pharmaceutical compounds.[1][2][10] Its primary utility is as a haloalkyl-substituted
pyrrolidine, which can be used to introduce the 2-(pyrrolidin-1-yl)ethyl moiety into a target
molecule. A notable application is in the preparation of the estrogen receptor antagonist
Nafoxidine and its analogs.[1][2][10]

The following diagrams illustrate the logical workflow for the synthesis and purification of N-(2-
Chloroethyl)pyrrolidine hydrochloride and its role as a chemical intermediate.

Purification:
Recrystallization
(e.g., from Ethanol)

Reaction 2:
‘Add Thionyl Chloride,
Reflux for 2 hours

Starting Materials Reaction 1: Purified Product:
(Pyrrolidine, 2-Chloroethanol, Toluene) Reflux for 3 hours N-(2-Chloroethyl)pyrrolidine HCI

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-(2-Chloroethyl)pyrrolidine HCI.

N-(2-Chloroethyl)pyrrolidine HCI

(Building Block) Target Molecule Precursor

Chemical Synthesis
(e.g., Alkylation)

ntroduces 2-(pyrrolidin-1-yl)ethyl moiety

Final Pharmaceutical Compound

(e.g., Nafoxidine)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9248483.htm
https://www.echemi.com/products/pd1806141006-2-pyrrolidinoethyl-chloride-hydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9248483.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9248483_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9248483.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9248483_EN.htm
https://www.guidechem.com/encyclopedia/1-2-chloroethyl-pyrrolidine-hy-dic14985.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9248483.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9248483_EN.htm
https://www.guidechem.com/encyclopedia/1-2-chloroethyl-pyrrolidine-hy-dic14985.html
https://www.benchchem.com/product/b143515?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Role of N-(2-Chloroethyl)pyrrolidine HCI as a Chemical Intermediate.

Safety Information

N-(2-Chloroethyl)pyrrolidine hydrochloride is classified as harmful and an irritant.[7][11] It is
harmful if swallowed or inhaled.[4][12] It causes skin irritation and serious eye irritation, and
may cause respiratory irritation.[4][11][13] Appropriate personal protective equipment, including
gloves, safety glasses, and respiratory protection, should be used when handling this
compound.[11][13] Work should be conducted in a well-ventilated area.[11][13]

Conclusion

This technical guide has provided a detailed overview of the physical properties, experimental
protocols, and applications of N-(2-Chloroethyl)pyrrolidine hydrochloride. The tabulated data
offers a quick reference for its key characteristics, while the detailed protocols provide practical
guidance for its synthesis and purification. The visualizations illustrate its role in chemical
synthesis, highlighting its importance as an intermediate for researchers and professionals in
the field of drug development. Adherence to appropriate safety precautions is essential when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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